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Compound of Interest

Compound Name: Propyl isocyanate

Cat. No.: B093283 Get Quote

An In-depth Technical Guide to Propyl Isocyanate Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Propyl isocyanate (CAS No: 110-78-1) is a highly reactive organic compound utilized as an

intermediate in the synthesis of various chemicals, including pesticides like Iprodione.[1] Its

isocyanate functional group makes it a valuable reagent, but also imparts significant hazardous

properties.[1] This guide provides a comprehensive overview of the safety and handling

precautions necessary for the laboratory use of propyl isocyanate, focusing on hazard

mitigation, emergency response, and proper disposal. Adherence to these protocols is critical

to ensure the safety of laboratory personnel and the environment.

Hazard Identification and Classification
Propyl isocyanate is a hazardous substance that presents multiple risks, including high

flammability, acute toxicity, corrosivity, and the potential for sensitization.[2][3] It is designated

as a Poison Inhalation Hazard by the Department of Transportation (DOT).[4] The compound

reacts violently with water, which can lead to the release of toxic gases and dangerous

pressure buildup in sealed containers.[1][2][5]

GHS Hazard Classification:

Flammable liquids: Category 2 (H225: Highly Flammable liquid and vapor)[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b093283?utm_src=pdf-interest
https://www.benchchem.com/product/b093283?utm_src=pdf-body
https://www.benchchem.com/product/b093283?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://www.benchchem.com/product/b093283?utm_src=pdf-body
https://www.benchchem.com/product/b093283?utm_src=pdf-body
https://datasheets.scbt.com/sc-258044.pdf
https://www.fishersci.com/store/msds?partNumber=AC131600250&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://www.innospk.com/en/?news/grok-exploring-propyl-isocyanate-properties-applications-and-manufacturing
https://datasheets.scbt.com/sc-258044.pdf
https://cameochemicals.noaa.gov/chemical/4363
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-isocyanate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/p53373
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity, Oral: Category 4 (H302: Harmful if swallowed)[3][6]

Acute Toxicity, Dermal: Category 4 (H312: Harmful in contact with skin)[6]

Acute Toxicity, Inhalation: Category 1 (Fatal if inhaled)[3]

Skin Corrosion/Irritation: Category 1/2 (Causes severe skin burns and eye damage / Causes

skin irritation)[3][6]

Serious Eye Damage/Eye Irritation: Category 1 (H318: Causes serious eye damage)[3][6][7]

Respiratory Sensitization: Category 1 (May cause allergy or asthma symptoms or breathing

difficulties if inhaled)[3][7]

Skin Sensitization: Category 1 (H317: May cause an allergic skin reaction)[3][6]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[3][7]

Physical and Chemical Properties
The physical and chemical properties of propyl isocyanate necessitate careful handling,

particularly its low flash point and high vapor pressure, which contribute to its flammability and

inhalation hazards.
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Property Value References

CAS Number 110-78-1 [1][7]

Molecular Formula C₄H₇NO [1][6]

Molecular Weight 85.10 g/mol [6][7]

Appearance Colorless to yellow liquid [1][3][4]

Odor Pungent, sharp [3][4][6]

Boiling Point 83-84 °C (181.4-183.2 °F) [1][3]

Melting Point < -30 °C (-22 °F) [1][3]

Flash Point -1 °C (30.2 °F) [3]

Density 0.908 g/mL at 25°C [1]

Vapor Pressure 83.9 mmHg at 25°C [1]

Water Reactivity
Reacts with water to produce

toxic vapor
[1][5][6]

Safe Handling and Storage
Strict protocols for handling and storage are essential to minimize exposure and prevent

hazardous incidents.

Engineering Controls
All work with propyl isocyanate must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[3][4]

Operations should be enclosed where possible.[4]

Emergency eyewash fountains and safety showers must be readily accessible in the

immediate work area.[3][4]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure through inhalation, skin, and

eye contact.

Hazard Assessment Required Personal Protective Equipment

Inhalation Hazard
(Fatal, Sensitizer)

Full-face Respirator
(NIOSH-approved, Type ABEK filter)

Skin Hazard
(Corrosive, Sensitizer)

Chemical-Resistant Gloves
(e.g., Butyl rubber, Viton)

Flame-Resistant Lab Coat
& Chemical Apron

Eye Hazard
(Severe Damage)

Chemical Safety Goggles
& Face Shield

Fire Hazard
(Highly Flammable)

Click to download full resolution via product page

Caption: PPE selection logic for handling propyl isocyanate.

Storage Requirements
Store in tightly closed containers in a cool, dry, and well-ventilated area.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

Store under an inert atmosphere, such as nitrogen, to prevent reactions with moisture.[3]

Isolate from incompatible materials, including acids, bases, alcohols, amines, and strong

oxidizing agents.[1][3][5]

Ground and bond all containers and transfer equipment to prevent static discharge.[3][4]
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Emergency Procedures
Immediate and appropriate response to emergencies is crucial to mitigate harm.

First Aid Measures
Effects of exposure may be delayed; victims should be kept under observation.[6] Medical

personnel must be aware of the material involved and take precautions.[6]
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Exposure Route First Aid Protocol References

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. If breathing has

stopped, provide artificial

respiration using a proper

respiratory medical device; DO

NOT use mouth-to-mouth

resuscitation. Seek immediate

medical attention.

[2][6]

Skin Contact

Immediately remove all

contaminated clothing and

shoes. Flush skin with running

water for at least 15-20

minutes. For severe burns,

seek immediate medical

attention.

[2][4][6]

Eye Contact

Immediately flush eyes with

large amounts of running water

for at least 15-30 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if it can be done

safely. Seek immediate

medical attention.

[2][4][6]

Ingestion

DO NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[2][3]

Fire Fighting Measures
Hazards: Propyl isocyanate is highly flammable and its vapor can travel a considerable

distance to an ignition source and flash back.[2][4] Containers may explode when heated or
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contaminated with water.[4][5] Fires will produce poisonous gases, including hydrogen

cyanide and nitrogen oxides.[2][4]

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[4][5]

Unsuitable Media: Do not use a solid stream of water, as it can react with the isocyanate and

spread the fire.[2]

Procedure: Move undamaged containers from the fire area if it is safe to do so. Use water

spray or fog to cool fire-exposed containers.[2][5]

Experimental Protocol: Spill Decontamination
This protocol details the steps for cleaning a minor laboratory spill (<100 mL). For major spills,

evacuate the area and contact emergency services immediately.[4][8]

Objective
To safely neutralize and decontaminate a minor spill of propyl isocyanate, minimizing

personnel exposure and environmental contamination.

Materials
Appropriate PPE (See Section 3)

Inert absorbent material (e.g., vermiculite, sand, activated charcoal). DO NOT use

combustible materials like sawdust.[4][9]

Decontamination solution (see preparation below)

Open-top, labeled waste container. DO NOT use a sealed container.[8][10]

Non-sparking tools (e.g., plastic scoop or shovel).[2][4]

Decontamination Solution Preparation
Prepare one of the following solutions. For the ammonia-based solution, ensure adequate

ventilation.[8][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://cameochemicals.noaa.gov/chemical/4363
https://datasheets.scbt.com/sc-258044.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://cameochemicals.noaa.gov/chemical/4363
https://datasheets.scbt.com/sc-258044.pdf
https://datasheets.scbt.com/sc-258044.pdf
https://cameochemicals.noaa.gov/chemical/4363
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
http://fsi.co/wp-content/uploads/2013/07/FSI-Spill-ISO-A-English.pdf
https://www.benchchem.com/product/b093283?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
https://www.actsafe.ca/wp-content/uploads/2022/08/Safe-work-procedures-for-isocyanate-containing-products-Report-PDF.pdf
http://fsi.co/wp-content/uploads/2013/07/FSI-Spill-ISO-A-English.pdf
https://www.safetyinnumbers.ca/wp-content/uploads/2018/07/Procedures-for-minor-spills-of-isocyanates.pdf
https://datasheets.scbt.com/sc-258044.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1617.pdf
http://fsi.co/wp-content/uploads/2013/07/FSI-Spill-ISO-A-English.pdf
https://www.safetyinnumbers.ca/wp-content/uploads/2018/07/Procedures-for-minor-spills-of-isocyanates.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formula 1: 5-10% Sodium Carbonate, 0.2-2% liquid detergent, and 88-95% water.[8][10]

Formula 2: 3-8% Concentrated Ammonia, 0.2-2% liquid detergent, and 90-97% water.[8][10]

Spill Cleanup Workflow
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Spill Detected

Evacuate & Isolate Area
(min. 50 meters)

Don Full PPE

Eliminate Ignition Sources

Contain Spill with
Inert Absorbent

Collect Mixture into
OPEN-TOP Container

Apply Decontamination
Solution to Spill Area

Slowly Add Decontamination
Solution to Waste Container

Move Waste to Ventilated Area
(Let stand for 24-72 hrs)

Seal & Dispose of Waste
via Hazmat Contractor

Cleanup Complete

Click to download full resolution via product page

Caption: Emergency response workflow for a propyl isocyanate spill.
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Procedure
Immediate Response: Alert personnel and evacuate the immediate area. Isolate the spill

area for at least 50 meters in all directions.[5]

Preparation: Don the appropriate full PPE. Eliminate all ignition sources (flames, sparks, hot

surfaces).[4][5]

Containment: Cover the spill with a dry, inert absorbent material.[4][9]

Collection: Using non-sparking tools, carefully shovel the absorbed material into a labeled,

open-top container. Fill the container no more than halfway to allow for gas expansion.[2][10]

Decontamination:

Apply a decontamination solution to the spill surface, allow it to react for at least 10

minutes, and then wipe clean.[10]

Slowly and carefully add the decontamination solution to the waste container. Be aware

that this will generate heat and carbon dioxide gas.[5][8]

Waste Neutralization: Move the open container to a safe, well-ventilated area (e.g., a fume

hood) and let it stand for 24-72 hours to ensure the reaction is complete. The evolution of

CO₂ gas requires that the container is not sealed to prevent rupture.[2][8][10]

Waste Disposal
All propyl isocyanate waste, including contaminated absorbents and PPE, is considered

hazardous waste.[4]

Neutralized waste material from spills must be collected by a licensed hazardous waste

disposal contractor.[8]

Never dispose of propyl isocyanate down the drain or with general laboratory waste.[2]

Follow all federal, state, and local regulations for hazardous waste disposal.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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